Cas no 898411-35-3 (2-4-(4-chlorobenzenesulfonamido)benzamidothiophene-3-carboxamide)

• Product Name: 2-4-(4-chlorobenzenesulfonamido)benzamidothiophene-3-carboxamide
• CAS No: 898411-35-3
• MF: C₁₈H₁₄ClN₃O₄S₂
• MW: 435.904460430145
• CID: 5488274
• Update Time: 2025-06-30

2-4-(4-chlorobenzenesulfonamido)benzamidothiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarboxamide, 2-[[4-[[(4-chlorophenyl)sulfonyl]amino]benzoyl]amino]-
• 2-4-(4-chlorobenzenesulfonamido)benzamidothiophene-3-carboxamide

• Inchi： 1S/C18H14ClN3O4S2/c19-12-3-7-14(8-4-12)28(25,26)22-13-5-1-11(2-6-13)17(24)21-18-15(16(20)23)9-10-27-18/h1-10,22H,(H2,20,23)(H,21,24)
• InChI Key： VBHAYNVKAQCGJA-UHFFFAOYSA-N
• SMILES： C1(NC(=O)C2=CC=C(NS(C3=CC=C(Cl)C=C3)(=O)=O)C=C2)SC=CC=1C(N)=O

Additional information on 2-4-(4-chlorobenzenesulfonamido)benzamidothiophene-3-carboxamide

Professional Introduction to Compound with CAS No. 898411-35-3 and Product Name: 2-4-(4-chlorobenzenesulfonamido)benzamidothiophene-3-carboxamide

The compound with the CAS number 898411-35-3 and the product name 2-4-(4-chlorobenzenesulfonamido)benzamidothiophene-3-carboxamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential applications in drug development and medicinal chemistry. The structural features of this molecule, particularly its incorporation of a benzamidothiophene core, make it a promising candidate for further exploration in various therapeutic areas.

Recent research in the domain of medicinal chemistry has highlighted the importance of thiophene derivatives in the design of novel therapeutic agents. Thiophenes, as a class of heterocyclic compounds, exhibit a wide range of biological activities, making them valuable scaffolds for drug discovery. The presence of a chlorobenzenesulfonamido group in the molecular structure of this compound adds another layer of complexity, which can influence its pharmacokinetic properties and biological interactions. This moiety is known to enhance binding affinity and selectivity, which are critical factors in the development of effective pharmaceuticals.

The benzamidothiophene-3-carboxamide moiety is particularly noteworthy, as it combines the structural benefits of benzamide and thiophene derivatives. Benzamides are well-documented pharmacophores that exhibit various biological activities, including anti-inflammatory, analgesic, and anticancer properties. When integrated into a thiophene framework, as seen in this compound, it can lead to enhanced bioavailability and improved metabolic stability. These attributes make it an attractive candidate for further investigation in preclinical and clinical studies.

Current advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. The structural features of 2-4-(4-chlorobenzenesulfonamido)benzamidothiophene-3-carboxamide have been analyzed using these tools, revealing potential interactions with various biological targets. For instance, studies suggest that this compound may interact with enzymes and receptors involved in inflammatory pathways, making it a candidate for treating inflammatory diseases.

In addition to its potential therapeutic applications, this compound has also been explored for its role in chemical synthesis. The chlorobenzenesulfonamido group serves as a versatile handle for further functionalization, allowing chemists to modify the molecule and tailor its properties for specific applications. This flexibility is particularly valuable in drug discovery pipelines, where iterative design and optimization are often required to achieve desired pharmacological outcomes.

Recent publications have demonstrated the utility of thiophene-based compounds in addressing neurological disorders. The unique electronic properties of thiophenes can modulate neurotransmitter activity, making them candidates for treating conditions such as Alzheimer's disease and Parkinson's disease. The presence of both benzamido and sulfonamido groups in this compound may contribute to its ability to interact with neural receptors, offering potential benefits in neuropharmacological applications.

The synthesis of 2-4-(4-chlorobenzenesulfonamido)benzamidothiophene-3-carboxamide represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Advances in catalytic methods have allowed for more efficient production processes, reducing the environmental impact while maintaining high chemical integrity.

Evaluation of the compound's physicochemical properties is crucial for understanding its behavior in biological systems. Parameters such as solubility, stability, and permeability are critical factors that determine its suitability for drug development. Preliminary studies indicate that this compound exhibits favorable solubility characteristics, which could enhance its bioavailability upon administration.

The role of computational modeling in predicting drug-likeness has been instrumental in optimizing lead compounds like 2-4-(4-chlorobenzenesulfonamido)benzamidothiophene-3-carboxamide. By leveraging machine learning algorithms and quantum mechanics-based simulations, researchers can identify structural modifications that enhance pharmacological activity while minimizing off-target effects. This approach has accelerated the drug discovery process significantly over recent years.

Future directions for research on this compound include exploring its mechanism of action in detail. Understanding how it interacts with biological targets at the molecular level will provide insights into its therapeutic potential and help guide further development efforts. Additionally, investigating its efficacy and safety profiles through preclinical studies will be essential before considering human trials.

The integration of interdisciplinary approaches has been key to advancing our understanding of this compound. Collaboration between chemists, biologists, pharmacologists, and computer scientists has facilitated comprehensive studies on its properties and potential applications. Such multidisciplinary efforts are essential for translating laboratory discoveries into viable therapeutic solutions.

In conclusion,2-4-(4-chlorobenzenesulfonamido)benzamidothiophene-3-carboxamide (CAS No. 898411-35-3) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features offer potential benefits across multiple therapeutic areas, particularly those involving inflammation and neurological disorders. With continued advancements in synthetic chemistry and computational modeling, this compound holds significant promise as a lead molecule for developing novel treatments.